Cas no 682-03-1 (trihexylammonium nitrate)
trihexylammonium nitrate structure
Product Name:trihexylammonium nitrate
CAS No:682-03-1
MF:C24H52N2O3
MW:416.681287765503
CID:863125
PubChem ID:18705650
Update Time:2025-04-19
trihexylammonium nitrate Chemical and Physical Properties
Names and Identifiers
-
- trihexylammonium nitrate
- TETRAHEXYLAMMONIUM NITRATE
- tetrahexylazanium,nitrate
- 682-03-1
- SCHEMBL2953917
- N,N,N-Trihexylhexan-1-aminium nitrate
- DTXSID10595735
-
- Inchi: 1S/C24H52N.NO3/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;2-1(3)4/h5-24H2,1-4H3;/q+1;-1
- InChI Key: LHIGLAVLYYKORA-UHFFFAOYSA-N
- SMILES: [O-][N+](=O)[O-].[N+](CCCCCC)(CCCCCC)(CCCCCC)CCCCCC
Computed Properties
- Exact Mass: 332.3041
- Monoisotopic Mass: 416.39779352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 20
- Complexity: 214
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Melting Point: 62-65 °C
- PSA: 70.64
trihexylammonium nitrate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
682-03-1 (trihexylammonium nitrate) Related Products
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